Cas no 1219828-03-1 (tert-butyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate
• CAS No: 1219828-03-1
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD16653311
• CID: 4578632
• PubChem ID: 49657919
• Update Time: 2025-06-15

tert-butyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(2-propyn-1-yloxy)-, 1,1-dimethylethyl ester
• tert-butyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate

• MDL： MFCD16653311
• Inchi： 1S/C13H21NO3/c1-5-9-16-11-7-6-8-14(10-11)12(15)17-13(2,3)4/h1,11H,6-10H2,2-4H3
• InChI Key： IPRABSBORMZJRX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(OCC#C)C1

Additional information on tert-butyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate

Research Brief on tert-Butyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate (CAS: 1219828-03-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate (CAS: 1219828-03-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and propargyl ether functionality, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies highlight its utility in click chemistry applications, targeted drug delivery systems, and as a scaffold for the development of novel therapeutics.

One of the key areas of research involving this compound is its role in the synthesis of PROTACs (Proteolysis Targeting Chimeras). PROTACs are a promising class of therapeutics that selectively degrade disease-causing proteins. The propargyl group in tert-butyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate enables efficient conjugation with azide-containing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This property has been exploited to develop PROTACs with enhanced cellular permeability and target specificity.

In addition to PROTACs, recent publications have explored the use of this compound in the development of kinase inhibitors. The piperidine moiety serves as a crucial pharmacophore in many kinase inhibitors, and the tert-butyloxycarbonyl (Boc) protecting group allows for further functionalization under mild conditions. A 2023 study demonstrated the successful incorporation of this intermediate into a series of PI3K inhibitors, showing improved potency and selectivity in preclinical models.

Another emerging application is in the field of antibody-drug conjugates (ADCs). Researchers have utilized the alkyne functionality of tert-butyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate to create stable linkages between antibodies and cytotoxic payloads. This approach has shown promise in enhancing the therapeutic index of ADCs by improving conjugation efficiency and payload release kinetics.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of this compound. A 2024 publication described a novel one-pot synthesis method that significantly improves yield (85-90%) while reducing purification steps. This development is particularly important for scaling up production to meet the growing demand in pharmaceutical research and development.

Safety and pharmacokinetic studies of derivatives containing this scaffold have also progressed. Preliminary data suggest that the Boc-protected piperidine derivatives exhibit favorable metabolic stability and low toxicity profiles, making them attractive candidates for further drug development. However, researchers note that the propargyl group may require additional optimization to address potential metabolic liabilities in some applications.

Looking forward, the unique chemical properties of tert-butyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate position it as a valuable building block in medicinal chemistry. Its dual functionality (Boc-protected amine and alkyne) provides multiple points for diversification, enabling the rapid exploration of structure-activity relationships in drug discovery programs. As research continues, we anticipate seeing more applications of this compound in the development of targeted therapies, particularly in oncology and neurodegenerative diseases.